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Compound of Interest

Compound Name: Allyl thiocyanate

Cat. No.: B1211113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl thiocyanate (CAS Number: 764-49-8) is an organic compound with the chemical formula

C₄H₅NS. It is a constitutional isomer of allyl isothiocyanate (AITC), the compound responsible

for the pungent taste of mustard and wasabi. While AITC is well-studied for its biological

activities, allyl thiocyanate is significantly less characterized in scientific literature. This guide

provides a comprehensive overview of the known technical information for allyl thiocyanate,

including its chemical and physical properties, toxicological data, and synthesis protocols. It is

important to note the distinction between allyl thiocyanate and allyl isothiocyanate, as the

latter is more commonly studied and has a different chemical structure and reactivity. A

significant portion of available literature refers to allyl isothiocyanate, even when the synthesis

may proceed through allyl thiocyanate as an intermediate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of allyl thiocyanate is presented in the

table below. These properties are essential for its handling, storage, and use in experimental

settings.
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Property Value Reference

CAS Number 764-49-8 [1]

Molecular Formula C₄H₅NS [1]

Molecular Weight 99.16 g/mol [1]

IUPAC Name prop-2-enyl thiocyanate [1]

Boiling Point 161 °C [2]

Density 1.056 g/cm³ [2]

Water Solubility
5350 mg/L at 25 °C

(estimated)
[2]

Flash Point 49.1 °C [2]

XLogP3 1.6 [2]

Toxicological Profile
The toxicological data for allyl thiocyanate is limited. The available information suggests that it

should be handled with care in a laboratory setting. Below is a summary of the known

toxicological data.
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Toxicity Metric Value Species Route Reference

LDLo (Lethal

Dose Low)
100 mg/kg Rat Intraperitoneal [2]

GHS Hazard

Statements

H226:

Flammable liquid

and vaporH302:

Harmful if

swallowedH312:

Harmful in

contact with

skinH315:

Causes skin

irritationH319:

Causes serious

eye

irritationH332:

Harmful if

inhaledH335:

May cause

respiratory

irritation

[3]

Note: Due to the limited specific toxicological data for allyl thiocyanate, researchers should

handle this compound with the same precautions as its better-characterized and hazardous

isomer, allyl isothiocyanate, until more specific information becomes available. This includes

the use of personal protective equipment (PPE) such as gloves, lab coats, and safety glasses,

and working in a well-ventilated fume hood.

Experimental Protocols
Synthesis of Allyl Thiocyanate

The most common method for the synthesis of allyl thiocyanate is the reaction of an allyl

halide (such as allyl bromide or allyl chloride) with a thiocyanate salt (such as potassium

thiocyanate or sodium thiocyanate) in a suitable solvent.[4]
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Reaction:

CH₂=CHCH₂-Br + KSCN → CH₂=CHCH₂-SCN + KBr

Materials:

Allyl bromide

Potassium thiocyanate (KSCN)

Ethanol (as solvent)

Reflux apparatus

Distillation apparatus

Procedure: A typical procedure involves the refluxing of allyl bromide with potassium

thiocyanate in an ethanol solution.[4] The reaction mixture is heated under reflux for a specified

period to allow for the nucleophilic substitution to occur. After the reaction is complete, the

resulting mixture is cooled, and the inorganic salt byproduct (e.g., potassium bromide) is

removed by filtration. The filtrate, containing the allyl thiocyanate product, is then purified,

typically by distillation.

It is crucial to note that allyl thiocyanate is known to readily undergo thermal rearrangement to

form the more stable allyl isothiocyanate, especially at elevated temperatures.[5][6] Therefore,

the distillation for purification must be carried out under carefully controlled conditions to

minimize this isomerization.

Biological Activity and Signaling Pathways
There is a significant lack of information in the peer-reviewed scientific literature regarding the

specific biological activities and signaling pathways of allyl thiocyanate. The vast majority of

research in this area has been conducted on its isomer, allyl isothiocyanate (AITC). AITC is

known to possess a wide range of biological activities, including anticancer, anti-inflammatory,

and antimicrobial properties, and has been shown to modulate various signaling pathways.[7]

[8][9]
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Given that allyl thiocyanate can isomerize to AITC, it is plausible that some of the biological

effects observed after administration of what is presumed to be allyl thiocyanate could be due

to the in-situ formation of AITC. However, without direct comparative studies, it is not possible

to definitively attribute specific biological activities to allyl thiocyanate itself. Researchers

investigating the biological effects of compounds synthesized from allyl halides and thiocyanate

salts should be aware of this isomerization and may need to employ analytical techniques to

distinguish between the two isomers in their experimental systems.

Logical Workflow: Synthesis and Isomerization of
Allyl Thiocyanate
The following diagram illustrates the synthesis of allyl thiocyanate from allyl bromide and

potassium thiocyanate, followed by its isomerization to allyl isothiocyanate.

Synthesis and Isomerization of Allyl Thiocyanate

Synthesis

Isomerization

Allyl Bromide
(CH₂=CHCH₂Br)

Nucleophilic
Substitution

(in Ethanol, Reflux)

Potassium Thiocyanate
(KSCN)

Allyl Thiocyanate
(CH₂=CHCH₂SCN)

Potassium Bromide
(KBr)

Allyl Thiocyanate Heat (Δ)
Allyl Isothiocyanate
(CH₂=CHCH₂NCS)

Click to download full resolution via product page

Caption: Synthesis of Allyl Thiocyanate and its Isomerization.

Conclusion

Allyl thiocyanate is a chemical compound with defined physical and chemical properties but

remains largely uncharacterized in terms of its biological activity and toxicological profile,

especially in comparison to its well-known isomer, allyl isothiocyanate. The available data

suggests it is a flammable and hazardous substance that should be handled with appropriate
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safety precautions. Its primary documented role in the scientific literature is as a synthetic

intermediate that can be prepared from allyl halides and thiocyanate salts, and which readily

isomerizes to allyl isothiocyanate. For researchers in drug development and related fields, it is

critical to be aware of this isomerization and to employ rigorous analytical methods to

distinguish between these two compounds in any biological studies. Future research is needed

to elucidate the specific biological effects and potential signaling pathways modulated by pure

allyl thiocyanate to understand its unique contributions, if any, to cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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